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Compound of Interest

Compound Name: Dmp-543

Cat. No.: B1670832 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for DMP-543, a voltage-gated potassium channel inhibitor used in

research. While specific federal or institutional disposal regulations for DMP-543 are not widely

published, this guide outlines a conservative, safety-first approach based on general best

practices for laboratory chemical waste management.

DMP-543 is intended for research use only and is not for human or veterinary use.[1] Although

some safety data sheets (SDS) indicate that the substance is not classified as hazardous

according to the Globally Harmonized System (GHS), it is prudent to handle all research

chemicals with a high degree of caution. One SDS suggests that smaller quantities may be

disposed of with household waste; however, for a laboratory environment, a more rigorous and

controlled disposal process is strongly recommended.

Chemical and Physical Properties of DMP-543
A thorough understanding of a compound's properties is essential for its safe handling and

disposal. The following table summarizes the key characteristics of DMP-543.
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Property Value

CAS Number 160588-45-4

Molecular Formula C₂₆H₁₈F₂N₂O

Molecular Weight 412.4 g/mol

Appearance Solid

Purity ≥98%

Solubility DMSO: 30 mg/ml

Storage Temperature
Powder: -20°C for 3 years; In solvent: -80°C for

6 months

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition
Carbon oxides, hydrogen fluoride, nitrogen

oxides

Step-by-Step Disposal Procedure
The following procedure is a general guideline. Always consult your institution's Environmental

Health & Safety (EH&S) office for specific protocols and requirements.

Personal Protective Equipment (PPE): Before handling DMP-543, ensure you are wearing

appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

Waste Identification and Collection:

Solid Waste: Collect unadulterated, solid DMP-543 waste in a clearly labeled, sealed

container. The container should be made of a material compatible with the chemical.

Contaminated Materials: Any materials grossly contaminated with DMP-543 (e.g., gloves,

weigh boats, paper towels) should be collected in a separate, sealed plastic bag or

container.

Solutions: Solutions of DMP-543 should be collected in a labeled, sealed container

designated for chemical liquid waste. Do not mix with other incompatible waste streams.
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Labeling: All waste containers must be clearly labeled with the full chemical name ("DMP-
543"), the approximate amount of waste, and the date of accumulation.

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory. Ensure it is stored away from incompatible materials, particularly strong oxidizing

agents.

Disposal Request: Contact your institution's EH&S office to arrange for the pickup and

disposal of the chemical waste. Provide them with all necessary information about the waste

stream. Do not attempt to dispose of DMP-543 in the regular trash or down the drain without

explicit approval from your EH&S office.

Empty Containers: Empty containers of DMP-543 should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as chemical waste. After rinsing, the

container can typically be disposed of in the regular trash, but be sure to deface or remove

the original label.

Visualizing Disposal and Safety Protocols
To further clarify the procedural workflows, the following diagrams illustrate the decision-making

process for DMP-543 disposal and the appropriate response to a chemical spill.
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Start: DMP-543 Waste Generated

Assess Waste Form
(Solid, Liquid, Contaminated Debris)

Pure Solid or
Grossly Contaminated Solid?

Collect in a Labeled,
Sealed Container for

Solid Chemical Waste

Yes

Liquid Solution?

No

Contact Institutional EH&S
for Pickup and Disposal

Collect in a Labeled,
Sealed Container for

Liquid Chemical Waste

Yes

Empty Container?

No

End: Proper Disposal

Triple Rinse Container

Yes

Collect Rinsate as
Liquid Chemical Waste

Dispose of Defaced Container
in Regular Trash
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DMP-543 Spill Occurs

Evacuate Immediate Area
(if necessary)

Notify Lab Supervisor and EH&S

Don Appropriate PPE

Contain the Spill with
Absorbent Material

Carefully Collect Contaminated
Material into a Waste Bag

Decontaminate the Area

Seal and Label Waste Bag
as Chemical Waste

Dispose of Waste via EH&S

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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